Cas no 1805054-22-1 (Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805054-22-1
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853595
• Update Time: 2025-05-19

Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H7BrF2N2O2/c1-15-8(14)3-2-4(7(10)11)13-6(9)5(3)12/h2,7H,12H2,1H3
• InChI Key： KRVJMNCUNKOGDL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)OC)=CC(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate

Introduction to Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805054-22-1)

Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805054-22-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, holds promise in the development of novel therapeutic agents. Its unique chemical properties, particularly the presence of both amino and bromo substituents along with a difluoromethyl group, make it a valuable intermediate in synthetic chemistry and drug discovery.

The structure of Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate consists of a pyridine core modified with various functional groups. The amino group at the 3-position and the bromo group at the 2-position contribute to its reactivity, enabling diverse chemical transformations. Additionally, the difluoromethyl group at the 6-position enhances its metabolic stability, a crucial factor in drug design. These features collectively make it an attractive building block for synthesizing more complex molecules with potential pharmacological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. TheMethyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate has been studied for its potential role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies suggest that this compound exhibits promising bioactivity, particularly in modulating signaling pathways associated with these conditions.

The synthesis of Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino and bromo groups while maintaining the integrity of the pyridine ring is a critical challenge. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry.

TheMethyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate has been utilized in several research projects aimed at developing novel therapeutic agents. For instance, its derivatives have been investigated for their ability to inhibit kinases, which are key enzymes involved in cell proliferation and survival. The presence of the difluoromethyl group has been particularly noted for its ability to improve binding affinity to biological targets, a critical factor in drug design.

One of the most compelling aspects of studying Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate is its potential application in personalized medicine. The compound's structural versatility allows for the creation of libraries of derivatives with tailored properties, enabling researchers to optimize efficacy and minimize side effects based on individual patient profiles. This approach aligns with the broader trend toward precision medicine, where treatments are tailored to the specific genetic and molecular characteristics of each patient.

TheMethyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate also represents an important tool for academic research. Its synthesis and characterization contribute to the fundamental understanding of organic chemistry principles and reaction mechanisms. By studying this compound, researchers can gain insights into how different functional groups interact within a molecular framework, which can inform future drug design strategies.

In conclusion, Methyl 3-amino-2-bromo-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805054-22-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. The ongoing studies on this compound highlight its importance in addressing various diseases and contribute to advancements in drug discovery and personalized medicine.